![molecular formula C9H14N4O B2927949 (3-amino-1H-pyrazol-5-yl)(piperidin-1-yl)methanone CAS No. 1347108-58-0](/img/structure/B2927949.png)
(3-amino-1H-pyrazol-5-yl)(piperidin-1-yl)methanone
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Overview
Description
(3-amino-1H-pyrazol-5-yl)(piperidin-1-yl)methanone is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound is known for its ability to interact with certain receptors in the body, which can lead to a range of biochemical and physiological effects. In
Scientific Research Applications
Pharmaceutical Research
Compounds with a pyrazole moiety, like the one , have been explored for their potential as pan-CDK inhibitors which could lead to medications with fewer side effects due to improved selectivity profiles .
Antiviral Agents
Piperidine derivatives have been synthesized and evaluated for their potential as antiviral agents . The structural features of piperidine may contribute to the development of new antiviral drugs .
Antioxidant Properties
Naturally occurring piperidine-based compounds have shown powerful antioxidant action , which suggests that synthetic derivatives could also be explored for their antioxidant capabilities .
Cancer Research
Pyrazole derivatives have been synthesized and evaluated for their anticancer activities . This indicates that compounds with a pyrazole ring could be relevant in cancer treatment research .
Neurological Studies
Research has been conducted to discover effective, selective, and brain-penetrant inhibitors that contain a pyrazole group, which could elucidate the role of certain enzymes in the central nervous system .
Anti-Inflammatory Research
Compounds with a pyrazole core have been discovered as potent and selective inhibitors of IRAK4, which plays a role in inflammation, suggesting potential applications in anti-inflammatory drug development .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with various receptors and enzymes .
Mode of Action
Based on its structural similarity to other active compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Biochemical Pathways
Compounds with similar structures have been found to influence various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
Compounds with similar structures are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .
Result of Action
Based on its structural similarity to other active compounds, it may exert its effects by modulating the activity of its target proteins, leading to changes in cellular signaling and function .
properties
IUPAC Name |
(3-amino-1H-pyrazol-5-yl)-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O/c10-8-6-7(11-12-8)9(14)13-4-2-1-3-5-13/h6H,1-5H2,(H3,10,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTDGJKCXZWOZAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC(=NN2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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